Cas no 1361544-18-4 (6-Amino-3-(2,3,5-trichlorophenyl)picolinaldehyde)

• Product Name: 6-Amino-3-(2,3,5-trichlorophenyl)picolinaldehyde
• CAS No: 1361544-18-4
• MF: C₁₂H₇Cl₃N₂O
• MW: 301.555779695511
• CID: 4966966
• Update Time: 2025-06-12

6-Amino-3-(2,3,5-trichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(2,3,5-trichlorophenyl)picolinaldehyde

• Inchi： 1S/C12H7Cl3N2O/c13-6-3-8(12(15)9(14)4-6)7-1-2-11(16)17-10(7)5-18/h1-5H,(H2,16,17)
• InChI Key： LQJOYQOTXCHEDU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1=CC=C(N)N=C1C=O)Cl)Cl

Computed Properties

• Exact Mass: 299.962396 g/mol
• Monoisotopic Mass: 299.962396 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 56
• Molecular Weight: 301.6

Additional information on 6-Amino-3-(2,3,5-trichlorophenyl)picolinaldehyde

Introduction to 6-Amino-3-(2,3,5-trichlorophenyl)picolinaldehyde (CAS No. 1361544-18-4)

6-Amino-3-(2,3,5-trichlorophenyl)picolinaldehyde is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1361544-18-4, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in advancing drug discovery efforts. The presence of multiple functional groups, including an amino group and an aldehyde moiety, coupled with a substituted aromatic ring, makes this molecule a versatile intermediate in organic synthesis.

The structural framework of 6-Amino-3-(2,3,5-trichlorophenyl)picolinaldehyde consists of a picoline core substituted with a trichlorophenyl group at the 3-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. The aldehyde group at the 1-position serves as a key functional handle for further derivatization, enabling the construction of more complex structures through condensation reactions or nucleophilic additions.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds featuring chlorinated aromatic rings. The trichlorophenyl moiety in 6-Amino-3-(2,3,5-trichlorophenyl)picolinaldehyde has been shown to enhance binding affinity and metabolic stability in several drug candidates. This has prompted researchers to investigate its potential in developing novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 6-Amino-3-(2,3,5-trichlorophenyl)picolinaldehyde is its utility as a building block in medicinal chemistry. The compound's ability to undergo selective modifications allows for the creation of diverse pharmacophores with tailored biological activities. For instance, recent studies have demonstrated its role in synthesizing kinase inhibitors and antimicrobial agents. These inhibitors are particularly relevant in addressing resistant bacterial strains and chronic inflammatory conditions.

The aldehyde functionality of 6-Amino-3-(2,3,5-trichlorophenyl)picolinaldehyde facilitates the formation of Schiff bases and imines upon reaction with primary amines or hydrazines. These derivatives have been explored for their anticancer and anti-inflammatory properties. Moreover, the compound's compatibility with heterocyclic systems makes it a valuable precursor for designing molecules that interact with specific enzymes or receptors.

Advances in computational chemistry have further enhanced the understanding of 6-Amino-3-(2,3,5-trichlorophenyl)picolinaldehyde's interactions within biological systems. Molecular docking studies have revealed its potential binding to enzymes such as cytochrome P450 monooxygenases and ATP-binding cassette transporters. These interactions are crucial for drug absorption, distribution, metabolism, and excretion (ADME), making them key considerations in drug development.

The synthesis of 6-Amino-3-(2,3,5-trichlorophenyl)picolinaldehyde involves multi-step organic transformations that highlight modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated oxidations have been employed to construct the desired framework efficiently. These synthetic approaches not only showcase the compound's synthetic utility but also contribute to the broader field of organic chemistry by demonstrating innovative reaction pathways.

In conclusion,6-Amino-3-(2,3,5-trichlorophenyl)picolinaldehyde (CAS No. 1361544-18-4) represents a fascinating compound with far-reaching implications in pharmaceutical research. Its structural features and reactivity make it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule,6-Amino-3-(2,3,5-trichlorophenyl)picolinaldehyde is poised to play an increasingly important role in drug discovery and development efforts worldwide.